3,6-dichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C12H7Cl2N3OS2/c1-5-16-17-12(19-5)15-11(18)10-9(14)7-3-2-6(13)4-8(7)20-10/h2-4H,1H3,(H,15,17,18)
• InChI Key: FPEJILMAZPAUEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl
• Molecular Formula: C12H7Cl2N3OS2
• Molecular Weight: 344.2 g/mol

Description

3,6-dichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-2-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as DCTB, and it has been extensively studied for its various properties and applications.

Mechanism of Action

DCTB exerts its effects through the inhibition of various enzymes, particularly protein kinases. By inhibiting these enzymes, DCTB can disrupt various cellular processes such as cell proliferation and survival, leading to its potential as an antitumor agent. DCTB has also been shown to have anti-inflammatory effects through the inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
DCTB has been shown to have various biochemical and physiological effects, particularly in its potential as an antitumor agent. DCTB can induce apoptosis, or programmed cell death, in cancer cells through the inhibition of protein kinases. DCTB has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of DCTB is its potent inhibitory effects on various enzymes, particularly protein kinases, which play a crucial role in various cellular processes. DCTB also has potential as an antitumor agent, with promising results in preclinical studies. However, one of the limitations of DCTB is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of DCTB. One potential area of research is the development of more potent and selective inhibitors of protein kinases, which could have potential applications in the treatment of various diseases such as cancer. Another area of research is the development of novel formulations of DCTB that could improve its solubility and bioavailability, making it more effective in vivo. Overall, the study of DCTB has the potential to lead to the development of novel therapies for various diseases, making it an exciting area of research.

Scientific Research Applications

DCTB has been widely used in scientific research for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. DCTB has been shown to have potent inhibitory effects on a variety of enzymes such as protein kinases, which play a crucial role in various cellular processes. DCTB has also been studied for its potential as an antitumor agent, with promising results in preclinical studies.